Cas no 1353977-78-2 ([1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester)

[1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure features a pyrrolidine ring with a chloroacetyl group and a tert-butyl carbamate moiety, providing reactive sites for further functionalization. The chloroacetyl group enables nucleophilic substitution reactions, while the tert-butyl carbamate offers a protected amine for controlled deprotection. This compound is useful in the synthesis of complex molecules, offering stability under various reaction conditions. Its well-defined reactivity profile makes it a reliable building block for constructing heterocyclic frameworks or tailored amine derivatives, supporting efficient multi-step synthetic routes.

[1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester structure

1353977-78-2 structure

Product Name:[1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester

CAS No:1353977-78-2

MF:C₁₃H₂₃ClN₂O₃

MW:290.786322832108

CID:2160277

Update Time:2025-10-24

[1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- [1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester
- tert-Butyl (1-(2-chloroacetyl)pyrrolidin-3-yl)(ethyl)carbamate
- (R)-tert-Butyl (1-(2-chloroacetyl)pyrrolidin-3-yl)(ethyl)carbamate
- (S)-tert-Butyl (1-(2-chloroacetyl)pyrrolidin-3-yl)(ethyl)carbamate
- AM94236
- [1-(2-Chloroacetyl)pyrrolidin-3-yl]ethylcarbamic acid tert-butyl ester
- Inchi： 1S/C13H23ClN2O3/c1-5-16(12(18)19-13(2,3)4)10-6-7-15(9-10)11(17)8-14/h10H,5-9H2,1-4H3
- InChI Key： DAQLEUKVQRINQZ-UHFFFAOYSA-N
- SMILES： ClCC(N1CCC(C1)N(C(=O)OC(C)(C)C)CC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 341
Topological Polar Surface Area: 49.8

[1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	083219-500mg	1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester	1353977-78-2		500mg	￡694.00	2022-03-01
Chemenu	CM497537-1g	tert-Butyl(1-(2-chloroacetyl)pyrrolidin-3-yl)(ethyl)carbamate	1353977-78-2	97%	1g	$1378	2023-01-01

[1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester Related Literature

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Additional information on [1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester

Comprehensive Overview of [1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353977-78-2)

The compound [1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353977-78-2) is a specialized pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl ester group and a chloroacetyl moiety, makes it a valuable intermediate for designing bioactive molecules. Researchers and chemists frequently explore this compound for its potential in drug discovery, particularly in the development of enzyme inhibitors and peptide mimetics.

In recent years, the demand for high-purity intermediates like [1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester has surged due to advancements in targeted therapy and precision medicine. This compound’s role in protease inhibition and kinase modulation aligns with current trends in cancer research and neurodegenerative disease studies. Its carbamate functionality also contributes to improved metabolic stability, a key consideration in modern pharmacokinetic optimization.

The synthesis of CAS No. 1353977-78-2 involves multi-step organic reactions, including amide coupling and esterification, often monitored by HPLC and NMR spectroscopy for quality control. Its chiral center at the pyrrolidine ring opens avenues for stereoselective synthesis, a hot topic in asymmetric catalysis. Laboratories prioritize this compound for its reproducibility in generating scaffolds for lead optimization, addressing the growing need for fragment-based drug design.

From an industrial perspective, [1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of its production. These advancements resonate with the pharmaceutical industry’s shift toward eco-friendly processes, a frequent search query among process chemists and R&D professionals.

Analytical studies highlight the compound’s stability under controlled storage conditions, making it suitable for long-term research projects. Its compatibility with solid-phase synthesis techniques further enhances its utility in combinatorial chemistry. As AI-driven molecular modeling gains traction, compounds like CAS No. 1353977-78-2 are increasingly used to train algorithms for virtual screening, bridging the gap between computational chemistry and experimental validation.

In summary, [1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid tert-butyl ester exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its relevance to bioconjugation, prodrug development, and material science ensures its continued prominence in both academic and industrial settings. For researchers seeking custom synthesis or mechanistic insights, this compound remains a cornerstone in advancing molecular innovation.